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Compound of Interest

Compound Name: 1-Amino-1-cyclopentanemethanol

Cat. No.: B082455 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides a detailed protocol for the safe disposal of 1-Amino-1-
cyclopentanemethanol (CAS No. 10316-79-7), a compound commonly used in the synthesis

of xanthine-derived heterocyclic systems and as a building block in medicinal chemistry.[1]

Adherence to these procedures is essential to mitigate risks and ensure compliance with safety

regulations.

Chemical Safety Profile
Before initiating disposal, it is crucial to be aware of the hazards associated with 1-Amino-1-
cyclopentanemethanol. According to safety data sheets, this compound is classified as a skin

irritant (Category 2), an eye irritant (Category 2), and may cause respiratory irritation (Specific

Target Organ Toxicity - Single Exposure, Category 3).

Property Value

CAS Number 10316-79-7

Molecular Formula C₆H₁₃NO

Molecular Weight 115.17 g/mol

Hazard Classifications Skin Irritant 2, Eye Irritant 2, STOT SE 3

Signal Word Warning
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Personal Protective Equipment (PPE)
Prior to handling 1-Amino-1-cyclopentanemethanol for disposal, all personnel must be

equipped with the appropriate personal protective equipment (PPE) to prevent exposure.

Equipment Specification

Eye Protection Chemical safety goggles or face shield

Hand Protection Chemically resistant gloves (e.g., Nitrile)

Respiratory Protection Use in a well-ventilated area or with a respirator

Protective Clothing Laboratory coat

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of 1-Amino-1-
cyclopentanemethanol. This protocol is based on general best practices for hazardous

chemical waste.

1. Waste Identification and Segregation:

Designate 1-Amino-1-cyclopentanemethanol as a hazardous chemical waste.

Do not mix this compound with other waste streams unless explicitly permitted by your

institution's Environmental Health & Safety (EHS) department.

2. Container Selection and Labeling:

Select a chemically compatible, leak-proof container with a secure, tight-fitting lid for

collecting the waste.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"1-Amino-1-cyclopentanemethanol".

3. Waste Collection:
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Carefully transfer the waste into the designated container, avoiding splashes or the creation

of aerosols.

For residual amounts in original containers, rinse the container at least three times with a

suitable solvent (e.g., methanol or ethanol). The first rinseate must be collected and

disposed of as hazardous waste.[2]

4. Storage of Waste:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials.

Keep the container closed at all times, except when adding waste.

5. Final Disposal:

Contact your institution's EHS department to arrange for the collection and disposal of the

hazardous waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Under no circumstances should this chemical be disposed of down the drain or in regular

trash.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1-Amino-1-cyclopentanemethanol.
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Start: Disposal of
1-Amino-1-cyclopentanemethanol

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Select & Label a
Chemically Compatible

Waste Container

Carefully Transfer Waste
into the Container

Rinse Empty Original Container
(3x with appropriate solvent)

Collect First Rinseate
as Hazardous Waste

Store Waste Container
in a Designated Secure Area

Contact EHS for Pickup
and Final Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 1-Amino-1-cyclopentanemethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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